2-(Oxetan-3-ylamino)acetic acid

• IUPAC Name: 2-(oxetan-3-ylamino)acetic acid
• InChI: InChI=1S/C5H9NO3/c7-5(8)1-6-4-2-9-3-4/h4,6H,1-3H2,(H,7,8)
• InChI Key: GXAIHQAZJJSEKI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)NCC(=O)O
• Molecular Formula: C5H9NO3
• Molecular Weight: 131.13 g/mol

Description

Synthesis Analysis

The synthesis of oxetane derivatives has been a subject of interest in recent years. One method involves the formation of the oxetane motif from a corresponding carbonyl compound through initial formation of an epoxide followed by ring opening. This method has been expanded to incorporate alkyl substituents, allowing access to a range of oxetane derivatives.

Molecular Structure Analysis

The molecular structure of “2-(Oxetan-3-ylamino)acetic acid” consists of an oxetane ring attached to an amino acetic acid group. The oxetane ring is a four-membered cyclic ether, and the amino acetic acid group contains an amine (-NH2) and a carboxylic acid (-COOH) functional group.

Chemical Reactions Analysis

The chemical reactions involving oxetane derivatives are diverse and complex. One notable reaction is the ring expansion of an unsubstituted epoxide, which requires moderate heating and results in the formation of the oxetane ring. Other reactions include bromination and epoxidation of vinyl derivatives.

Scientific Research Applications

Medicinal Chemistry

• Oxetane derivatives have been increasingly exploited for their contrasting behaviors: their influence on physicochemical properties as a stable motif in medicinal chemistry and their propensity to undergo ring-opening reactions as a synthetic intermediate.
• These applications have driven numerous studies into the synthesis of new oxetane derivatives.

Synthesis of New Heterocyclic Amino Acid Derivatives

• A simple and efficient synthetic route for the preparation of new heterocyclic amino acid derivatives containing azetidine and oxetane rings was described.
• The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target.

Medicinal Chemistry

• Oxetanes have been increasingly exploited for their contrasting behaviors: their influence on physicochemical properties as a stable motif in medicinal chemistry and their propensity to undergo ring-opening reactions as a synthetic intermediate.
• Oxetanes are excellent modules that offer notable opportunities in drug discovery.

Antisense Oligonucleotides

• A limited number of applications involving oxetanes in medicinal or agricultural chemistry have been reported. Among these is the conformationally restricted derivative of cytidine, which was examined for its use in antisense oligonucleotides.

Agricultural Chemistry

• Oxasulfuron, an oxetane compound, was marketed by Syngenta to control weeds, for instance in the cultivation of soybeans.

• Synthesis of New Heterocyclic Amino Acid Derivatives
  • A simple and efficient synthetic route for the preparation of new heterocyclic amino acid derivatives containing azetidine and oxetane rings was described.
  • The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target.

Future Directions

The future directions in the research of oxetane derivatives, including “2-(Oxetan-3-ylamino)acetic acid”, involve expanding the scope of accessible derivatives and exploring their potential applications. This includes the development of new synthesis methods and the study of their reactivity.